S-Methyl methanethiosulfonate
S-Methyl methanethiosulfonate
Interaction of S-methyl methanethiosulfonate (MMTS) with dipalmitoylphosphatidylcholine (DPPC) bilayers has been investigated by FTIR and surface-enhanced Raman spectroscopy.
S-methyl methanethiosulfonate is a sulfonic acid derivative obtained by condensaton of methanesulfonic acid with methanethiol. It has a role as a metabolite. It derives from a methanesulfonic acid and a methanethiol.
Methyl methanethiosulfonate, also known as MMTS, belongs to the class of organic compounds known as sulfonyls. Sulfonyls are compounds containing the sulfonyl group, with the general structure RS(=O)2R' ( R, R' must not be H). Methyl methanethiosulfonate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyl methanethiosulfonate is primarily located in the cytoplasm. Methyl methanethiosulfonate can be biosynthesized from methanethiol and methanesulfonic acid. Methyl methanethiosulfonate is a pungent, roasted, and sulfurous tasting compound that can be found in brassicas and onion-family vegetables. This makes methyl methanethiosulfonate a potential biomarker for the consumption of these food products.
S-methyl methanethiosulfonate is a sulfonic acid derivative obtained by condensaton of methanesulfonic acid with methanethiol. It has a role as a metabolite. It derives from a methanesulfonic acid and a methanethiol.
Methyl methanethiosulfonate, also known as MMTS, belongs to the class of organic compounds known as sulfonyls. Sulfonyls are compounds containing the sulfonyl group, with the general structure RS(=O)2R' ( R, R' must not be H). Methyl methanethiosulfonate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyl methanethiosulfonate is primarily located in the cytoplasm. Methyl methanethiosulfonate can be biosynthesized from methanethiol and methanesulfonic acid. Methyl methanethiosulfonate is a pungent, roasted, and sulfurous tasting compound that can be found in brassicas and onion-family vegetables. This makes methyl methanethiosulfonate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
2949-92-0
VCID:
VC20761997
InChI:
InChI=1S/C2H6O2S2/c1-5-6(2,3)4/h1-2H3
SMILES:
CSS(=O)(=O)C
Molecular Formula:
C2H6O2S2
Molecular Weight:
126.2 g/mol
S-Methyl methanethiosulfonate
CAS No.: 2949-92-0
Cat. No.: VC20761997
Molecular Formula: C2H6O2S2
Molecular Weight: 126.2 g/mol
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Specification
| Description | Interaction of S-methyl methanethiosulfonate (MMTS) with dipalmitoylphosphatidylcholine (DPPC) bilayers has been investigated by FTIR and surface-enhanced Raman spectroscopy. S-methyl methanethiosulfonate is a sulfonic acid derivative obtained by condensaton of methanesulfonic acid with methanethiol. It has a role as a metabolite. It derives from a methanesulfonic acid and a methanethiol. Methyl methanethiosulfonate, also known as MMTS, belongs to the class of organic compounds known as sulfonyls. Sulfonyls are compounds containing the sulfonyl group, with the general structure RS(=O)2R' ( R, R' must not be H). Methyl methanethiosulfonate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyl methanethiosulfonate is primarily located in the cytoplasm. Methyl methanethiosulfonate can be biosynthesized from methanethiol and methanesulfonic acid. Methyl methanethiosulfonate is a pungent, roasted, and sulfurous tasting compound that can be found in brassicas and onion-family vegetables. This makes methyl methanethiosulfonate a potential biomarker for the consumption of these food products. |
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| CAS No. | 2949-92-0 |
| Molecular Formula | C2H6O2S2 |
| Molecular Weight | 126.2 g/mol |
| IUPAC Name | methylsulfonylsulfanylmethane |
| Standard InChI | InChI=1S/C2H6O2S2/c1-5-6(2,3)4/h1-2H3 |
| Standard InChI Key | XYONNSVDNIRXKZ-UHFFFAOYSA-N |
| SMILES | CSS(=O)(=O)C |
| Canonical SMILES | CSS(=O)(=O)C |
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